Cas no 2034384-07-9 (7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034384-07-9
• MF: C₁₇H₁₈FNO₃S₂
• MW: 367.458125591278
• CID: 6518200
• PubChem ID: 119104404
• Update Time: 2025-08-01

7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• 2034384-07-9
• F6557-1400
• (7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(4-methylthiophen-2-yl)methanone
• AKOS026697749
• [7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(4-methylthiophen-2-yl)methanone

• Inchi： 1S/C17H18FNO3S2/c1-12-10-15(23-11-12)17(20)19-7-6-16(24(21,22)9-8-19)13-4-2-3-5-14(13)18/h2-5,10-11,16H,6-9H2,1H3
• InChI Key： IPDWCDRJNNUJTE-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2=CC(C)=CS2)=O)CCC1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 367.07121395g/mol
• Monoisotopic Mass: 367.07121395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.1Ų

Additional information on 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione

7-(2-Fluorophenyl)-4-(4-Methylthiophene-2-Carbonyl)-1lambda6,4-Thiazepane-1,1-Dione (CAS No. 2034384-07-9): A Comprehensive Overview

The compound 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034384-07-9) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in recent years. This heterocyclic compound features a thiazepane core, which is a seven-membered ring containing both sulfur and nitrogen atoms, making it a valuable scaffold in medicinal chemistry. The presence of a fluorophenyl group and a methylthiophene carbonyl moiety further enhances its potential for diverse applications, particularly in drug discovery and material science.

One of the most intriguing aspects of 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione is its potential role in addressing modern healthcare challenges. With the increasing demand for novel therapeutic agents, researchers are exploring its interactions with biological targets, such as enzymes and receptors. The fluorine atom in the phenyl ring is a common feature in many FDA-approved drugs, as it often improves metabolic stability and binding affinity. Similarly, the thiophene ring is known for its electron-rich properties, which can facilitate interactions with aromatic amino acids in proteins.

In the context of current trends, the search for sulfur-containing heterocycles like thiazepanes has surged due to their versatility in drug design. The compound's 1,1-dione functionality adds another layer of complexity, potentially enabling hydrogen bonding and electrostatic interactions. These features make 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione a promising candidate for further investigation in areas such as central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics.

From a synthetic chemistry perspective, the preparation of 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione involves multi-step reactions that highlight the ingenuity of modern organic synthesis. Key steps often include the formation of the thiazepane ring, followed by functionalization with the fluorophenyl and methylthiophene carbonyl groups. Researchers are particularly interested in optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its potential applications. Preliminary studies suggest that 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione exhibits moderate solubility in organic solvents, which could influence its formulation strategies. Additionally, its logP value (a measure of lipophilicity) may provide insights into its bioavailability and membrane permeability, key factors in drug development.

Beyond pharmaceuticals, 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione has potential applications in materials science. The thiophene moiety, for instance, is a common building block in conductive polymers and organic electronics. Researchers are exploring whether this compound could contribute to the development of organic semiconductors or photovoltaic materials, addressing the global push for sustainable energy solutions.

In summary, 7-(2-fluorophenyl)-4-(4-methylthiophene-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034384-07-9) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and versatile functional groups make it a compelling subject for ongoing research, with potential implications for healthcare, energy, and beyond. As scientific interest in sulfur-nitrogen heterocycles continues to grow, this compound is poised to play a significant role in shaping future innovations.